Cas no 1807017-61-3 (2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine
• CAS No: 1807017-61-3
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 4895044
• Update Time: 2025-10-28

2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine

• Inchi： 1S/C9H10BrF2NO/c1-5-7(14-2)4-13-6(3-10)8(5)9(11)12/h4,9H,3H2,1-2H3
• InChI Key： BZSLQKCOPZVOOB-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C)C(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine (CAS No. 1807017-61-3)

2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine, identified by its CAS number 1807017-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry. The presence of multiple functional groups, including a bromomethyl moiety, a difluoromethyl substituent, and methoxy and methyl groups, makes it a versatile intermediate for synthesizing more complex molecules.

The bromomethyl group in this compound is particularly noteworthy, as it provides a reactive site for further functionalization through nucleophilic substitution reactions. This reactivity is exploited in various synthetic pathways to introduce additional functional groups or to form carbon-carbon or carbon-heteroatom bonds. The difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into a molecule can lead to improved pharmacokinetic properties, making it a valuable feature in drug design.

The 5-methoxy-4-methylpyridine backbone of this compound contributes to its overall electronic and steric properties, influencing its interactions with biological targets. The methoxy group at the 5-position and the methyl group at the 4-position are typical substituents that modulate the compound's solubility, lipophilicity, and reactivity. These features make 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine a promising building block for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their broad range of biological activities. For instance, compounds with similar structural motifs have shown promise in inhibiting kinases, which are key enzymes involved in cancer progression. The unique combination of functional groups in 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine suggests potential applications in this area.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive bromomethyl group to introduce various nucleophiles, such as amines, alcohols, and thiols, leading to the formation of biaryl structures or heterocyclic compounds. These transformations are crucial in constructing intricate molecular architectures that mimic natural products or designed pharmacophores.

The difluoromethyl group has been extensively studied for its ability to improve drug-like properties. Studies have demonstrated that fluorinated compounds often exhibit enhanced binding affinity to biological targets due to changes in electronic distribution and steric hindrance. This feature has been exploited in the development of antiviral, anticancer, and anti-inflammatory agents. The incorporation of a difluoromethyl group into 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine could thus lead to novel compounds with improved therapeutic efficacy.

Recent advances in computational chemistry have further facilitated the exploration of pyridine derivatives like this one. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets, providing insights into their potential pharmacological activities. Such simulations can guide experimental efforts by identifying key interactions and optimizing molecular structures for better performance.

The methoxy and methyl groups in 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine also play critical roles in modulating its physicochemical properties. The methoxy group can influence solubility and metabolic stability, while the methyl group can affect lipophilicity and binding interactions. These features are often fine-tuned during drug development to achieve optimal pharmacokinetic profiles.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine (CAS No. 1807017-61-3) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. The continued exploration of pyridine derivatives like this one will undoubtedly contribute to the discovery of novel therapeutic agents addressing various diseases.